Cas no 1289387-57-0 ((4-CHLORO-5-METHYL-PYRIMIDIN-2-YL)-ETHYL-AMINE)

• Product Name: (4-CHLORO-5-METHYL-PYRIMIDIN-2-YL)-ETHYL-AMINE
• CAS No: 1289387-57-0
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 822121
• PubChem ID: 53385568
• Update Time: 2025-10-28

(4-CHLORO-5-METHYL-PYRIMIDIN-2-YL)-ETHYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-5-METHYL-PYRIMIDIN-2-YL)-ETHYL-AMINE
• 4-chloro-N-ethyl-5-methyl-2-Pyrimidinamine
• 4-chloro-N-ethyl-5-methylpyrimidin-2-amine
• DTXSID00693799
• SCHEMBL21287195
• DB-353442
• 4-chloro-N-ethyl-5-methyl-pyrimidin-2-amine
• SB57648
• 1289387-57-0
• AKOS015940358

• MDL： MFCD18837193
• Inchi： 1S/C7H10ClN3/c1-3-9-7-10-4-5(2)6(8)11-7/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： SHQAEXZWHZSRBP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)NCC

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 287 ºC
• Flash Point: 127 ºC

Additional information on (4-CHLORO-5-METHYL-PYRIMIDIN-2-YL)-ETHYL-AMINE

Introduction to Compound CAS No. 1289387-57-0: (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine

The compound with CAS No. 1289387-57-0, commonly referred to as (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery.

Pyrimidine derivatives are known for their structural versatility and ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of a chlorine substituent at the 4-position and a methyl group at the 5-position on the pyrimidine ring introduces unique electronic and steric properties, making this compound particularly interesting for further exploration. The ethylamine side chain further enhances its functional diversity, enabling interactions with biological systems in a variety of ways.

Recent studies have highlighted the potential of (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine as a lead compound in the development of novel therapeutic agents. Researchers have investigated its ability to modulate key cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The synthesis of (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by substitution reactions to introduce the chlorine and methyl groups. The final step involves coupling the pyrimidine derivative with an ethylamine moiety through nucleophilic substitution or coupling reactions. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine is a crystalline solid with a melting point of approximately 160°C and a molecular weight of 219.6 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, studies conducted at the University of California, San Francisco, demonstrated that (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier has been explored, opening avenues for its use in central nervous system disorders.

From a structural standpoint, the pyrimidine ring serves as a scaffold for various functional groups, enabling interactions with biological targets such as protein kinases and nucleic acids. The chlorine substituent at position 4 contributes to electronic effects that enhance binding affinity, while the methyl group at position 5 provides steric bulk that can influence selectivity. The ethylamine side chain introduces hydrogen bonding capabilities, which are crucial for interactions with biomolecules.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine at molecular levels. Molecular docking studies have revealed that this compound binds effectively to key residues in protein kinase domains, suggesting its potential as an inhibitor of oncogenic signaling pathways.

In conclusion, (4-Chloro-5-Methyl-Pyrimidin-2-Yl)-Ethyl-Amine, with CAS No. 1289387-57-0, represents a valuable molecule in contemporary chemical research due to its unique structure and diverse biological activities. Its potential applications span across drug discovery, materials science, and biotechnology, making it an area of continued interest for researchers worldwide.